4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride

• CAS No.: 124497-80-9
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 4-methyl-2-phenyl-2-prop-2-enoxymorpholine;hydrochloride
• InChI: InChI=1S/C14H19NO2.ClH/c1-3-10-16-14(12-15(2)9-11-17-14)13-7-5-4-6-8-13;/h3-8H,1,9-12H2,2H3;1H
• InChI Key: NKEGDQGNYVIXQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)(C2=CC=CC=C2)OCC=C.Cl

Description

4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride is a chemical compound that belongs to the class of substituted phenylmorpholines. These compounds are derivatives of phenylmorpholine and are known for their diverse applications in various fields, including chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride typically involves the reaction of 4-methylmorpholine with 2-phenyl-2-(2-propenyloxy)chloride under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups .

Scientific Research Applications

4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including interactions with various enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, influencing various biochemical processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Phenylmorpholine
• 2-Phenyl-3-methylmorpholine
• 2-Phenyl-3,4-dimethylmorpholine
• 2-Phenyl-5-methylmorpholine

Uniqueness

4-Methyl-2-phenyl-2-(2-propenyloxy)morpholine hydrochloride is unique due to its specific structural features, such as the presence of the 2-(2-propenyloxy) group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .